Ganciclovir sodium

• CAS No.: 107910-75-8
• Molecular Formula: C9H13N5NaO4
• Molecular Weight: 278.22 g/mol
• IUPAC Name: sodium;2-amino-9-(1,3-dihydroxypropan-2-yloxymethyl)purin-6-olate
• InChI: InChI=1S/C9H13N5O4.Na/c10-9-12-7-6(8(17)13-9)11-3-14(7)4-18-5(1-15)2-16;/h3,5,15-16H,1-2,4H2,(H3,10,12,13,17)
• InChI Key: CYNKKJBOBVXOGX-UHFFFAOYSA-N
• SMILES: C1=NC2=C(N1COC(CO)CO)N=C(N=C2[O-])N.[Na+]
• Canonical SMILES: C1=NC2=C(N1COC(CO)CO)N=C(NC2=O)N.[Na]
• Appearance: Solid powder
• Pictograms: Health Hazard
• Related CAS: 82410-32-0 (Parent)
• Synonyms: BIOLF-62; BW-759; Cytovene; Ganciclovir; Ganciclovir Sodium; Ganciclovir, Monosodium Salt; Gancyclovir; RS-21592

Description

Ganciclovir Sodium is an antiviral medication primarily used to treat cytomegalovirus (CMV) infections. It is a synthetic nucleoside analogue of 2’-deoxyguanosine and is particularly effective against viruses in the Herpesviridae family, including cytomegalovirus . This compound is often used in immunocompromised patients, such as those with acquired immunodeficiency syndrome (AIDS) or those who have undergone organ transplants .

Mechanism of Action

Target of Action

Ganciclovir sodium primarily targets the DNA polymerase of the Herpesvirus family, including cytomegalovirus (CMV) . DNA polymerase is an enzyme that synthesizes DNA molecules from their nucleotide building blocks. By targeting this enzyme, this compound can effectively inhibit the replication of the virus.

Mode of Action

This compound is a prodrug that is structurally similar to acyclovir . It inhibits virus replication by its incorporation into viral DNA . This incorporation inhibits deoxyadenosine triphosphate (dATP) and leads to defective DNA, ceasing or retarding the viral machinery required to spread the virus to other cells . This inhibitory action is highly selective as the drug must be converted to the active form by a virus-encoded cellular enzyme, thymidine kinase (TK) .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the DNA replication pathway of the Herpesvirus family . By inhibiting the DNA polymerase, this compound prevents the virus from replicating its DNA, thereby stopping the virus from multiplying. This drug is also known to inhibit the cyclic GMP-AMP synthase (cGAS)-stimulator of interferon genes (STING) pathways, which may have implications in the treatment of certain conditions like ulcerative colitis .

Result of Action

The molecular effect of this compound is the creation of defective viral DNA, which hampers the replication of the virus . On a cellular level, this results in the inhibition of virus multiplication, thereby controlling the spread of the virus within the host organism .

Biochemical Analysis

Biochemical Properties

Ganciclovir Sodium is a DNA polymerase inhibitor . It interacts with the DNA polymerase enzyme of the cytomegalovirus, inhibiting its function and preventing the virus from replicating .

Cellular Effects

This compound exerts its effects on various types of cells infected with cytomegalovirus. It inhibits the replication of the virus, thereby preventing the spread of the infection within the host organism .

Molecular Mechanism

The molecular mechanism of action of this compound involves its conversion into a triphosphate form within the cell. This active form of the drug competes with deoxyguanosine triphosphate for incorporation into viral DNA. Once incorporated, it causes premature termination of the growing viral DNA chain, thereby inhibiting viral replication .

Temporal Effects in Laboratory Settings

The effects of this compound in laboratory settings are dependent on the concentration of the drug and the duration of exposure. The drug is stable under normal laboratory conditions .

Dosage Effects in Animal Models

The effects of this compound in animal models are dose-dependent. Higher doses result in greater inhibition of viral replication. High doses can also lead to toxic effects .

Metabolic Pathways

This compound is metabolized in the cell to its active triphosphate form. This process involves several enzymes, including the viral kinase UL97 and cellular kinases .

Transport and Distribution

This compound is transported into cells via nucleoside transporters. Once inside the cell, it is distributed throughout the cytoplasm and nucleus, where it exerts its antiviral effects .

Subcellular Localization

This compound, once transported into the cell, localizes to the cytoplasm and nucleus. In the nucleus, it is incorporated into the growing viral DNA chain, leading to chain termination and inhibition of viral replication .

Preparation Methods

Synthetic Routes and Reaction Conditions: Ganciclovir Sodium is synthesized through a multi-step process involving the reaction of guanine with various reagents to form the final compound.

Industrial Production Methods: Industrial production of this compound involves the neutralization of Ganciclovir with Sodium Hydroxide. The compound is then lyophilized to form a freeze-dried powder, which is reconstituted with sterile water for injection . The process ensures high purity and stability of the final product.

Chemical Reactions Analysis

Types of Reactions: Ganciclovir Sodium undergoes various chemical reactions, including:

Oxidation: Ganciclovir can be oxidized to form different derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the guanine base.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate can be used.

Substitution: Reagents like alkyl halides or acyl chlorides are often employed under basic conditions.

Major Products: The major products formed from these reactions include various oxidized and substituted derivatives of Ganciclovir, which may have different antiviral properties .

Scientific Research Applications

Ganciclovir Sodium has a wide range of scientific research applications:

Chemistry: Used as a model compound to study nucleoside analogues and their interactions.

Biology: Employed in research on viral replication and inhibition mechanisms.

Medicine: Extensively used in the treatment and prevention of CMV infections in immunocompromised patients.

Industry: Utilized in the development of antiviral drugs and formulations.

Comparison with Similar Compounds

Acyclovir: Another antiviral nucleoside analogue used to treat herpes simplex virus infections.

Valganciclovir: A prodrug of Ganciclovir with improved oral bioavailability.

Valacyclovir: An antiviral prodrug that is rapidly converted into acyclovir in the body.

Comparison: Ganciclovir Sodium is unique in its potent activity against cytomegalovirus, making it particularly valuable for treating CMV infections in immunocompromised patients. Compared to Acyclovir and Valacyclovir, Ganciclovir has a broader spectrum of activity against the Herpesviridae family . Valganciclovir, being a prodrug of Ganciclovir, offers better oral bioavailability but shares the same mechanism of action .

Biological Activity

Ganciclovir sodium, an antiviral medication, is primarily used to treat infections caused by cytomegalovirus (CMV), particularly in immunocompromised patients. Its biological activity is characterized by its mechanism of action, pharmacokinetics, and clinical efficacy. This article provides a detailed overview of the biological activity of this compound, supported by data tables and case studies.

This compound is a synthetic analog of guanosine that exhibits antiviral properties through its conversion into active metabolites within infected cells. The biological activity can be summarized as follows:

• Phosphorylation Process : Ganciclovir is phosphorylated to ganciclovir monophosphate by the viral protein kinase UL97, followed by further phosphorylation by cellular kinases to form ganciclovir triphosphate. This triphosphate form is crucial for its antiviral activity .
• Inhibition of Viral DNA Synthesis : Ganciclovir triphosphate inhibits viral DNA synthesis through two primary mechanisms:
  • Competitive Inhibition : It competes with deoxyguanosine triphosphate (dGTP) for incorporation into viral DNA by DNA polymerase.
  • Chain Termination : Once incorporated into the viral DNA, it causes termination or limited elongation of the DNA strand .

Pharmacokinetics

The pharmacokinetic profile of this compound indicates its absorption, distribution, metabolism, and excretion characteristics:

• Absorption : Following intravenous administration, ganciclovir has a plasma half-life ranging from approximately 2.9 hours in patients with normal renal function .
• Distribution : The drug is widely distributed in body tissues and fluids, including the central nervous system.
• Elimination : Renal excretion is the primary route of elimination, with both glomerular filtration and active tubular secretion playing significant roles .

Efficacy and Clinical Studies

Numerous studies have demonstrated the efficacy of this compound in treating CMV infections. Below are summarized findings from notable clinical trials:

Table 1: Summary of Clinical Trials Involving this compound

Study Type	Population	Treatment Regimen	Key Findings
Randomized Controlled Trial	279 patients with AIDS and CMV retinitis	Induction with ganciclovir (5 mg/kg IV) followed by maintenance (10 mg/kg/day)	Median survival was 9.0 months; combination therapy showed the best control over retinitis progression .
Retrospective Study	Pediatric liver transplant recipients	Ganciclovir (5 mg/kg twice daily for 14 days)	CMV infection detected in 34.4% of subjects; no deaths due to CMV .
Prospective Study	Immunocompromised children	Ganciclovir (5 mg/kg/day) for CMV infection	Effective with a toxicity profile similar to adults; neutropenia was the most common severe adverse effect .

Case Studies

• Case Study on Pediatric Patients : A cohort of 36 severely immunocompromised pediatric patients received intravenous ganciclovir at a dose of 5 mg/kg per day. The treatment resulted in a significant decrease in CMV detection rates, although some patients required granulocyte colony-stimulating factor due to neutropenia .
• Combination Therapy Efficacy : In a study comparing ganciclovir with foscarnet for relapsed CMV retinitis, combination therapy yielded the most favorable outcomes regarding retinitis progression and visual field preservation compared to monotherapy .

Stability and Storage

The stability of this compound solutions has been evaluated under various conditions:

• Stability in Solutions : Research indicates that this compound remains stable for up to five days when prepared in either 0.9% sodium chloride or 5% dextrose solutions under different storage conditions (room temperature, refrigeration) .
• Visual and Chemical Stability : Studies have shown no significant degradation or pH changes during storage periods, affirming its reliability for clinical use .